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Compound of Interest

2-Bromo-N-
Compound Name:

(hydroxymethyl)acetamide
CAS No.: 71990-02-8

Cat. No.: B144429

Get Quote

Executive Summary & Hazard Logic

2-Bromo-N-(hydroxymethyl)acetamide (BHMA) presents a dual-hazard profile that
distinguishes it from standard organic waste. Unlike simple alkyl halides, BHMA contains a
hydroxymethyl group (

), which acts as a "masked" formaldehyde generator.[1][2]

The Core Directive: Do NOT attempt standard acid/base neutralization as a primary disposal
method.[1][2]

e Risk: Exposure to basic conditions triggers the release of Formaldehyde (carcinogen) and
Bromide ions.[1][2]

e Risk: Exposure to strong oxidizers can cause uncontrolled exothermic decomposition.[1][2]

Operational Standard: The only acceptable disposal route is High-Temperature Incineration via
a licensed hazardous waste vendor.[1][2] All laboratory protocols must focus on stabilization

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b144429#bc-rfq
https://www.benchchem.com/product/b144429/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-2-bromo-n-hydroxymethyl-acetamide-1-2
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

and segregation prior to vendor pickup.[1][2]

Physicochemical Properties & Hazard Matrix[2][3][4]
[5]

Understanding the chemical behavior is prerequisite to safe handling.[1][2]

Property Data Operational Implication

Use for waste labeling and

CAS Number 15433-79-1 , _
inventory tracking.[1][2]
Contains both an alkylating
Structure site (Br) and a formaldehyde
release site.[1][2]
) ) ) Dust generation is a primary
Physical State Solid (Crystalline) ) o
inhalation risk.[1][2]
Mobile in aqueous
Solubility Soluble in water, alcohols environments; spills spread
quickly.[1][2]
. Moisture Sensitive; Light Store in amber glass; keep dry
Stability - )
Sensitive to prevent hydrolysis.[1][2]
CRITICAL: Contact with high
o ) ] pH causes rapid
Reactivity Incompatible with Bases

decomposition to
formaldehyde.[1][2]

o Must be flagged as
D003 (Reactivity) / )
Waste Code Halogenated Organic Waste.
Halogenated
[1](2]

Pre-Disposal Segregation Strategy

Proper segregation is the single most effective safety control.[1][2] You must prevent BHMA
from entering waste streams that contain incompatible chemicals.[1][2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The "Never-Mix" List

o Strong Bases (NaOH, KOH, Ammonia): Initiates base-catalyzed hydrolysis, releasing
formaldehyde gas and heat.[1][2]

» Strong Oxidizers (Peroxides, Nitric Acid): Risk of fire or explosion.[1][2]

» Reactive Metals (Aluminum, Magnesium): Potential for formation of organometallic
intermediates.[1][2]

Recommended Waste Stream[1]

e Primary Stream:Halogenated Organic Waste.[1][2]

» Container Type: High-Density Polyethylene (HDPE) or Amber Glass.[1][2] Avoid metal
containers due to potential corrosion from hydrolysis byproducts (HBr).[1][2]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Reagent (Pure Substance)

Applicable for: Expired shelf stock, excess weighed solids.[1][2]

o PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety goggles,
and N95/P100 particulate respirator (if outside a fume hood).[1][2]

o Container Selection: Use a dedicated wide-mouth HDPE jar.

o Transfer:
o Perform all transfers inside a certified chemical fume hood.[1][2]
o Do not generate dust.[1][2][3][4][5][6]

e Labeling:
o Apply a hazardous waste label immediately.[1][2]

o Constituents: "2-Bromo-N-(hydroxymethyl)acetamide, 98%".[1][2]
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o Hazard Checkboxes: [x] Toxic [x] Corrosive [x] Halogenated.[1][2]

o Storage: Seal tightly. Store in the "Halogenated Waste" satellite accumulation area until
vendor pickup.[1][2]

Scenario B: Disposal of Reaction Mixtures (Solutions)

Applicable for: Mother liquors, filtrates, or reaction solvents containing BHMA.[1][2]

Characterization: Determine the pH of the solution.
o If Acidic/Neutral (pH < 7): Proceed to Step 2.

o If Basic (pH > 8):STOP. Slowly adjust pH to neutral (pH 6-7) using dilute acetic acid or HCI
to prevent uncontrolled formaldehyde release during storage.[1][2] Do this in a fume hood.

Segregation: Pour into the Halogenated Solvent Waste carboy.

o Note: Ensure the carboy does not contain strong bases from previous users.[1][2]

Rinsing: Triple rinse the original flask with a compatible solvent (e.g., Acetone or Ethanol).[1]
[2] Add rinsate to the same waste carboy.[1][2]

Log Entry: Record the approximate volume and concentration of BHMA on the waste log
sheet.

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for BHMA waste management.
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Waste Generation:
2-Bromo-N-(hydroxymethyl)acetamide

Determine Physical State

N

Liquid Waste
(Solution)
Solid Waste
(Pure/Residue)
Check pH

If pH > 8 (Basic)

Adjust to pH 6-7

(Use Dilute Acid) If pH < 7 (Acidic/Neutral)

Select Container:
HDPE or Amber Glass

Labeling:
'‘Halogenated Organic'
‘Toxic' + 'Corrosive'

Satellite Accumulation Area
(Segregate from Bases)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of BHMA waste.[1][2]
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Emergency Spill Response

In the event of a benchtop spill, immediate action prevents exposure to the lachrymatory (tear-
inducing) and corrosive effects.[1][2]

o Evacuate & Ventilate: If the spill is >10g or outside a hood, evacuate the immediate area.[1]

[2]
o PPE: Nitrile gloves, safety goggles, lab coat.[1][2]
o Containment:
o Solids: Cover with wet paper towels to prevent dust, then scoop into a waste bag.[1][2]
o Liquids: Absorb with vermiculite or a commercial "Organic Spill Kit" pad.[1][2]
o Decontamination:
o Wipe the surface with a mild soap solution.[1][2]

o Scientist's Note: Do NOT use bleach (Sodium Hypochlorite).[1][2] Bleach + Amides can
form unstable N-chloro compounds.[1][2]

» Disposal: Place all cleanup materials into a sealed bag and label as hazardous waste (Solid,
Halogenated).

References

» National Institutes of Health (NIH).PubChem Compound Summary: 2-Bromo-N-
(hydroxymethyl)acetamide.[1][2] Retrieved from [Link]

 Indiana University EHS.Chemical Waste Management Guide: In-Lab Disposal Methods.
Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-Bromo-N-
(hydroxymethyl)acetamide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144429/docs#operational-guide-safe-disposal-of-2-
bromo-n-hydroxymethyl-acetamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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